3,5-Dimethyl-1-phenyl-1H-pyrazole

• IUPAC Name: 3,5-dimethyl-1-phenylpyrazole
• InChI: InChI=1S/C11H12N2/c1-9-8-10(2)13(12-9)11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key: ULPMPUPEFBDQQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC=CC=C2)C
• Molecular Formula: C11H12N2
• DSSTOX Substance ID: DTXSID9061546
• Molecular Weight: 172.23 g/mol
• CAS RN: 1131-16-4, 10250-58-5

Description

3,5-Dimethyl-1-phenyl-1H-pyrazole (DMPP) is a heterocyclic compound that has been studied for its potential application in various scientific fields. It is a five-membered ring composed of two nitrogen atoms, two methyl groups, and a phenyl group. DMPP has been studied for its potential applications in medicinal chemistry, organic synthesis, and biochemistry.

Scientific Research Applications

• Biological Importance and Therapeutic Applications : A study on a derivative, 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, highlighted its biological significance and potential therapeutic applications (Viveka et al., 2016).

• Catalysis in Organic Reactions : Pyrazole-tethered phosphine ligands have been shown to be effective catalysts in Stille, Kumada, and Hiyama cross-coupling reactions when combined with Pd(0) (Pal et al., 2010).

• Anticancer Properties : New substituted pyrazoles exhibit anticancer activity, which can be fine-tuned by modifying the substituents, making them potential candidates for cancer treatment (Bustos et al., 2018).

• Generation of Asymmetric Imines and Mixed Metal Polynuclear Complexes : Synthetic methodologies for 4-phenyl-1H-pyrazoles with formyl or hydroxymethyl groups have been developed, which could lead to new asymmetric imine ligands and mixed metal polynuclear complexes (Olguín & Brooker, 2011).

• Antioxidant Activity : Sulfur- or selenium-containing 4-(arylchalcogenyl)-1H-pyrazoles have demonstrated antioxidant activity and reduced oxidative damage in mouse brain and plasma, suggesting potential pharmacological properties (Oliveira et al., 2020).

• Study of Molecular and Electronic Structure : Research on the energy gap between various substituted 1H-pyrazoles has provided insights into their molecular and electronic structures, useful in understanding proton transfer mechanisms (Ibnaouf et al., 2019).

• Catalytic Applications : Palladium(II) complexes with new hybrid pyrazole ligands have shown promise for applications in catalysis, particularly in catalysis-based materials (Guerrero et al., 2008).

• Tautomerism Studies : The tautomerism of various pyrazole compounds in different media has been a subject of study, providing insights into their chemical behavior (Katritzky & Maine, 1964).

• Antimalarial and Anticancer Agents : Platinum(II) and palladium(II) complexes with pyrazole-based ligands have shown significant cytotoxic activity against lung and breast cancer cell lines and potential antimalarial properties (Quirante et al., 2011).

• Facilitation of Chemical Synthesis : Novel synthetic routes for specific pyrazole derivatives under unique conditions have been developed, contributing to the field of chemical synthesis (Wang et al., 2015).

Mechanism of Action

Target of Action

It’s worth noting that phenylpyrazole insecticides, a class of compounds to which 3,5-dimethyl-1-phenylpyrazole belongs, function by blocking glutamate-activated chloride channels in insects .

Mode of Action

Phenylpyrazole insecticides, including potentially 3,5-Dimethyl-1-phenylpyrazole, block the glutamate-activated chloride channels in insects . This blocking action disrupts the normal functioning of the nervous system in insects, leading to paralysis and death .

Biochemical Pathways

The blocking of glutamate-activated chloride channels can disrupt the normal functioning of the nervous system in insects, affecting various downstream effects related to nerve signal transmission .

Result of Action

It can be inferred from the mode of action that the compound likely disrupts the normal functioning of the nervous system in insects, leading to paralysis and death .

Safety and Hazards

While handling 3,5-Dimethyl-1-phenyl-1H-pyrazole, it is advised to avoid contact with skin and eyes, and to avoid ingestion and inhalation. It should be kept in a dry, cool, and well-ventilated place.

Biochemical Analysis

Biochemical Properties

Pyrazole derivatives are known to interact with various enzymes, proteins, and other biomolecules

Molecular Mechanism

Pyrazoles are known to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Synthesis routes and methods I

Procedure details

Operating protocol A (110° C., 54 hours) was followed using 117 mg of Chxn-Py-Al (0.4 mmoles), 336 μl of iodobenzene (3 mmoles), 192 mg of 3,5-dimethylpyrazole (2 mmoles) and 1.2 ml of DMF. The degree of transformation and selectivity for 5-dimethyl-1-phenyl-1H-pyrazole were 100%.

Synthesis routes and methods II

Procedure details

Operating protocol A (110° C., 24 hours) was followed using 117 mg of Chxn-Py-Al (0.4 mmoles), 336 μl of iodobenzene (3 mmoles), 192 mg of 3,5-dimethylpyrazole (2 mmoles) and 1.2 ml of DMF.

Q & A

Q1: What is the molecular formula and weight of 3,5-Dimethyl-1-phenyl-1H-pyrazole?

A1: The molecular formula of this compound is C₁₁H₁₂N₂, and its molecular weight is 172.23 g/mol. [, , , , ]

Q2: What spectroscopic data is available for characterizing this compound?

A2: The characterization of this compound often relies on techniques such as FT-IR, ¹H NMR, ¹³C NMR, and EI-MS spectral analyses. [, , , ]

Q3: How do structural modifications of this compound affect its activity?

A3: Research has explored modifying the structure of this compound to create derivatives with varying biological activities. For instance, introducing a 4-acetamidoalkyl group to the pyrazole ring yielded compounds with potential inhibitory activity against B-Raf and Cox-2. [] Additionally, appending a (hexylsulfanyl)methyl group at the 4-position resulted in a derivative with enhanced extraction properties for Palladium(II) recovery. [, , ] These examples demonstrate how even subtle alterations to the core structure can significantly impact the compound's properties and potential applications.

Q4: Does this compound exhibit antioxidant properties?

A4: In vitro studies have demonstrated that this compound, particularly when compared to its sulfur and selenium-containing derivatives, displays antioxidant activity. It effectively scavenges 1,1-diphenyl-2-picryl-hydrazyl (DPPH) radicals and exhibits 2,2′-azino-bis(3-ethylbenzthiazoline-6-sulfonic acid) (ABTS) radical scavenging activity. []

Q5: What is the toxicity profile of this compound?

A5: In vivo studies on mice have shown that a single oral administration of this compound (300 mg/kg) did not significantly alter the activity of δ-aminolevulinic acid dehydratase in the brain, liver, and kidneys, suggesting low toxicity. Furthermore, it did not affect aspartate aminotransferase, alanine aminotransferase, urea, or creatinine levels in plasma, further supporting its low toxicity profile. []

Q6: Can this compound be used in material science applications?

A6: Yes, derivatives of this compound have been incorporated into the synthesis of functional polymers. For example, oxidative polycoupling with specific diynes, catalyzed by rhodium complexes, yields poly(pyrazolylnaphthalene)s with high molecular weights and good thermal stability. These polymers exhibit high refractive indices, making them potentially useful in optical applications. []

Q7: Are there any catalytic applications for this compound?

A7: While this compound itself may not possess inherent catalytic properties, its derivatives have shown promise in facilitating specific reactions. For example, its use as a ligand in copper-catalyzed Ullmann type N-arylation reactions allows for the efficient synthesis of more complex pyrazole derivatives under mild conditions. [] This highlights the versatility of this scaffold in developing new synthetic methodologies.

Q8: Have computational methods been employed to study this compound?

A8: Density Functional Theory (DFT) calculations, specifically using the B3LYP method, have been employed to model and optimize this compound and its Schiff base derivatives. [] Analyzing calculated descriptors like the lowest unoccupied molecular orbital (LUMO) and electron density distribution can provide insights into the compound's reactivity and potential interactions with biological targets.

Q9: How does research on this compound bridge different scientific disciplines?

A9: The study of this compound exemplifies a multidisciplinary approach, combining organic synthesis, analytical chemistry, computational modeling, and biological evaluations. [, , , , , , , ] Its applications span from materials science and catalysis to medicinal chemistry and drug discovery, highlighting its potential impact across diverse fields.